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  4. 6-Methyl-2-methylsulfanyl-9-(3-methylthiophen-2-yl)-5,6,7,9-tetrahydro-4H-[1,2,4]triazolo[5,1-b]quinazolin-8-one
6-Methyl-2-methylsulfanyl-9-(3-methylthiophen-2-yl)-5,6,7,9-tetrahydro-4H-[1,2,4]triazolo[5,1-b]quinazolin-8-one 6-Methyl-2-methylsulfanyl-9-(3-methylthiophen-2-yl)-5,6,7,9-tetrahydro-4H-[1,2,4]triazolo[5,1-b]quinazolin-8-one
Brand Name: Vulcanchem
CAS No.: 879626-54-7
VCID: VC0357564
InChI: InChI=1S/C16H18N4OS2/c1-8-6-10-12(11(21)7-8)13(14-9(2)4-5-23-14)20-15(17-10)18-16(19-20)22-3/h4-5,8,13H,6-7H2,1-3H3,(H,17,18,19)
SMILES: CC1CC2=C(C(N3C(=N2)N=C(N3)SC)C4=C(C=CS4)C)C(=O)C1
Molecular Formula: C16H18N4OS2
Molecular Weight: 346.5g/mol

6-Methyl-2-methylsulfanyl-9-(3-methylthiophen-2-yl)-5,6,7,9-tetrahydro-4H-[1,2,4]triazolo[5,1-b]quinazolin-8-one

CAS No.: 879626-54-7

Main Products

VCID: VC0357564

Molecular Formula: C16H18N4OS2

Molecular Weight: 346.5g/mol

6-Methyl-2-methylsulfanyl-9-(3-methylthiophen-2-yl)-5,6,7,9-tetrahydro-4H-[1,2,4]triazolo[5,1-b]quinazolin-8-one - 879626-54-7

CAS No. 879626-54-7
Product Name 6-Methyl-2-methylsulfanyl-9-(3-methylthiophen-2-yl)-5,6,7,9-tetrahydro-4H-[1,2,4]triazolo[5,1-b]quinazolin-8-one
Molecular Formula C16H18N4OS2
Molecular Weight 346.5g/mol
IUPAC Name 6-methyl-2-methylsulfanyl-9-(3-methylthiophen-2-yl)-5,6,7,9-tetrahydro-1H-[1,2,4]triazolo[5,1-b]quinazolin-8-one
Standard InChI InChI=1S/C16H18N4OS2/c1-8-6-10-12(11(21)7-8)13(14-9(2)4-5-23-14)20-15(17-10)18-16(19-20)22-3/h4-5,8,13H,6-7H2,1-3H3,(H,17,18,19)
Standard InChIKey NSNPHWHPWDWBRF-UHFFFAOYSA-N
Isomeric SMILES CC1CC2=C(C(N3C(=N2)N=C(N3)SC)C4=C(C=CS4)C)C(=O)C1
SMILES CC1CC2=C(C(N3C(=N2)N=C(N3)SC)C4=C(C=CS4)C)C(=O)C1
Canonical SMILES CC1CC2=C(C(N3C(=N2)N=C(N3)SC)C4=C(C=CS4)C)C(=O)C1
PubChem Compound 6498211
Last Modified Nov 09 2021
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